2-(1H-benzimidazol-2-yl)-3-(5-bromo-1H-indol-3-yl)prop-2-enenitrile

• Molecular Formula: C18H11BrN4
• Molecular Weight: 363.2 g/mol
• IUPAC Name: 2-(1H-benzimidazol-2-yl)-3-(5-bromo-1H-indol-3-yl)prop-2-enenitrile
• InChI: InChI=1S/C18H11BrN4/c19-13-5-6-15-14(8-13)12(10-21-15)7-11(9-20)18-22-16-3-1-2-4-17(16)23-18/h1-8,10,21H,(H,22,23)
• InChI Key: JEVPNGBAHAVUEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=CC3=CNC4=C3C=C(C=C4)Br)C#N

Description

WAY-380240 is a chemical compound known for its significant applications in various scientific fields. It is characterized by its unique molecular structure and properties, which make it a subject of interest in research and industrial applications .

Preparation Methods

The synthesis of WAY-380240 involves specific synthetic routes and reaction conditions. The preparation method typically includes the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired chemical structure of WAY-380240.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and catalysts, are carefully controlled to ensure the desired chemical transformations occur.

Purification: After the reaction, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain high-purity WAY-380240.

Chemical Reactions Analysis

WAY-380240 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: In this reaction, one functional group in the molecule is replaced by another, often using reagents like halogens or nucleophiles.

Scientific Research Applications

WAY-380240 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: WAY-380240 is studied for its potential biological activities and interactions with biological molecules.

Medicine: The compound is investigated for its potential therapeutic effects and applications in drug development.

Industry: WAY-380240 is utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of WAY-380240 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the specific target and pathway involved .